4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]benzamide
• InChI: InChI=1S/C21H28N2O4S2/c1-15(24)18-10-11-19(28-18)21(12-4-5-13-21)14-22-20(25)16-6-8-17(9-7-16)29(26,27)23(2)3/h6-11,15,24H,4-5,12-14H2,1-3H3,(H,22,25)
• InChI Key: JLFZFWOZFKIQAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)O
• Molecular Formula: C21H28N2O4S2
• Molecular Weight: 436.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide is a useful research compound. Its molecular formula is C21H28N2O4S2 and its molecular weight is 436.59. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships

Research on compounds with related structures, such as N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides, shows these are potent and selective small molecule ETA receptor antagonists. Structural modifications, particularly on the aryl group, have been explored to increase potency, with specific substitutions enhancing activity. This study emphasizes the importance of structural modification in developing compounds with desired biological activities (C. Wu et al., 1997).

Antimicrobial Activity

Another related study involves the synthesis and evaluation of novel sulfonamide derivatives, which displayed interesting antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This suggests potential research applications of similar compounds in developing new antimicrobial agents (M. Ghorab et al., 2017).

Enzymatic Metabolism

The study on the metabolism of Lu AA21004, a novel antidepressant, by human liver microsomes and recombinant enzymes, provides insights into the oxidative metabolism of related compounds. Understanding the metabolic pathways can inform drug development and the design of compounds with improved pharmacokinetic profiles (Mette G. Hvenegaard et al., 2012).

Synthesis and Evaluation of Derivatives

Research on the synthesis, biological evaluation, molecular docking, and DFT calculations of novel benzenesulfonamide derivatives highlights the process of developing compounds with potential antitumor activity. This type of research demonstrates the application of chemical synthesis and computational methods in discovering new therapeutic agents (Asmaa M. Fahim & Mona A. Shalaby, 2019).